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Compound of Interest

Compound Name: CTX-0294885

Cat. No.: B612119 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the safe handling, storage, and

disposal of the broad-spectrum kinase inhibitor, CTX-0294885, fostering a secure research

environment.

CTX-0294885 is a potent research compound used in the analysis of kinome signaling

networks.[1] Due to its chemical nature, adherence to strict safety protocols is necessary to

minimize exposure and ensure the well-being of laboratory personnel. This guide outlines the

necessary personal protective equipment (PPE), logistical considerations for its use, and

proper disposal methods.

Immediate Safety and Handling Protocols
Proper handling of CTX-0294885 is critical to prevent accidental exposure. The following table

summarizes the recommended personal protective equipment.

PPE Category Item Specification

Eye/Face Protection Safety Glasses Must have side shields.

Skin Protection Gloves Protective gloves.

Lab Coat Standard laboratory coat.

Respiratory Protection Dust Mask Use a dust mask.
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It is imperative to avoid breathing dust, fumes, gas, mist, vapors, or spray. Work should be

conducted in a well-ventilated area or under a fume hood. After handling, thorough washing of

hands and any exposed skin is required. Contaminated clothing should be removed and

washed before reuse.

Emergency Procedures: First Aid Measures
In the event of accidental exposure, the following first-aid measures should be taken

immediately:

Exposure Route Action

If Inhaled Move the person to fresh air.

If on Skin Wash with plenty of soap and water.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Swallowed Rinse mouth.

Spill and Disposal Management
In case of a spill, ensure the area is well-ventilated. Wear appropriate PPE and contain the spill

using an inert absorbent material. Collect the spilled material and place it in a suitable

container for disposal.

Proper disposal of CTX-0294885 and its containers is crucial to prevent environmental

contamination. Dispose of contents and container in accordance with local, regional, national,

and international regulations.

Storage and Stability
CTX-0294885 should be stored under specific conditions to maintain its stability and efficacy.
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Form Storage Temperature Duration

Stock Solution -20°C 1 year

-80°C 2 years

Experimental Workflow: Kinome Profiling
CTX-0294885 is a valuable tool for kinome profiling, enabling the identification of a large

number of protein kinases from cell lines. A general workflow for its use in such experiments is

outlined below.
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General workflow for kinome profiling using CTX-0294885.

Signaling Pathway Interaction
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CTX-0294885 is a broad-spectrum kinase inhibitor, known to interact with a wide range of

kinases, including those in the AKT signaling pathway. The diagram below illustrates its

inhibitory action.

Simplified Signaling Pathway

Upstream Signals
(e.g., Growth Factors)

Receptor Tyrosine Kinase

PI3K

AKT

Downstream Effectors
(Cell Survival, Proliferation)

CTX-0294885

 Inhibition

Click to download full resolution via product page

Inhibitory action of CTX-0294885 on the AKT signaling pathway.

By adhering to these safety guidelines and understanding the experimental applications of

CTX-0294885, researchers can advance their work while maintaining a safe and secure

laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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